Cas no 54848-79-2 (Benzene, 1-nitro-2-(2-propenylthio)-)

• Product Name: Benzene, 1-nitro-2-(2-propenylthio)-
• CAS No: 54848-79-2
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 353513
• PubChem ID: 12745624
• Update Time: 2025-04-19

Benzene, 1-nitro-2-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-(2-propenylthio)-
• 1-nitro-2-prop-2-enylsulfanylbenzene
• 1-Nitro-2-[(prop-2-en-1-yl)sulfanyl]benzene
• DTXSID20508735
• 54848-79-2

• Inchi： 1S/C9H9NO2S/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h2-6H,1,7H2
• InChI Key： IIKHGZOATKRXRO-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.03547
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14